6-(3,4-Dimethylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(3,4-dimethylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H25N5O2/c1-7-10-24-19(27)17-18(23(6)21(24)28)22-20-25(14(4)15(5)26(17)20)16-9-8-12(2)13(3)11-16/h8-9,11H,7,10H2,1-6H3
• InChI Key: DIVSBDYZULHWID-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC(=C(C=C4)C)C)C)C)N(C1=O)C
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol

Description

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. A rapid practical process has been developed for synthesis of 2,4,5-trisubstituted-imidazoles in excellent yields up to 95% from readily available starting materials.

Molecular Structure Analysis

Imidazole is a structure that, despite being small, has a unique chemical complexity. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Chemical Reactions Analysis

Imidazole shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is an amphoteric in nature.

Scientific Research Applications

Antimicrobial Potential

• DMDPIMH has been investigated for its antimicrobial properties. Researchers have explored its effectiveness against various microorganisms, including bacteria, fungi, and viruses. .

Fluorescent Chemisensors

• Imidazole derivatives, including DMDPIMH, are known for their ability to fluoresce and glow under specific conditions. This property makes them valuable in analytical processes. .

Chelation and Metal Complexation

• Imidazole compounds like DMDPIMH can act as chelators, forming stable complexes with metal ions. These complexes find applications in catalysis, coordination chemistry, and bioinorganic systems. .

Biological Activity and Drug Design

• DMDPIMH’s unique structure and functional groups make it an interesting candidate for drug design. Computational studies and molecular docking analyses have explored its interactions with biological targets, such as enzymes and receptors. .

Crystal Engineering and Solid-State Properties

• Investigating the crystal structures of imidazole derivatives, including DMDPIMH, provides valuable information about their packing arrangements, intermolecular interactions, and stability. .

Catalysis and Organic Synthesis

• Imidazole derivatives can serve as catalysts in various organic transformations. Researchers have explored their use in reactions like cross-coupling, cyclization, and oxidation. .

Mechanism of Action

Target of action

The compound “6-(3,4-Dimethylphenyl)-4,7,8-trimethyl-2-propylpurino[7,8-a]imidazole-1,3-dione” contains an imidazole ring, which is a common feature in many biologically active compounds . Imidazole derivatives are known to interact with various biological targets such as enzymes, receptors, and DNA .

Biochemical pathways

Imidazole derivatives are known to affect a wide range of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole derivatives are generally well absorbed and distributed in the body due to their polar nature .

Result of action

Imidazole derivatives have been reported to have various biological activities such as antibacterial, antifungal, antiviral, and anti-inflammatory effects .

Future Directions

The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable. The development of new drugs that overcome the AMR problems is necessary. In the past, those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs.